Cas no 1805739-14-3 (Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate
• CAS No: 1805739-14-3
• MF: C₁₄H₁₅BrO₆
• MW: 359.169304132462
• CID: 4956467
• Update Time: 2025-08-03

Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate

• Inchi： 1S/C14H15BrO6/c1-3-21-14(20)10-8(11(16)7(2)15)5-4-6-9(10)12(17)13(18)19/h4-7,12,17H,3H2,1-2H3,(H,18,19)
• InChI Key： CLSZSWXJDWCJKU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=CC(C(C(=O)O)O)=C1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 410
• XLogP3: 1.9
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate

Recent Advances in the Study of Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate (CAS: 1805739-14-3)

Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate (CAS: 1805739-14-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its unique structural features, which include a bromopropanoyl group and a carboxyl-hydroxymethyl benzoate moiety, making it a promising candidate for the design of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activities, and potential applications in treating various diseases.

The synthesis of Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate involves a multi-step process that includes the bromination of propanoyl derivatives and subsequent esterification with benzoic acid derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have also explored its reactivity and stability under various conditions, providing insights into its potential as a building block for more complex molecules.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential utility in developing anti-inflammatory drugs. Additionally, its structural similarity to known pharmacophores has prompted investigations into its anticancer properties, with some studies reporting cytotoxic effects against specific cancer cell lines. However, further in vivo studies are required to validate these observations and assess its safety profile.

Another area of interest is the compound's potential role in targeted drug delivery systems. Due to its functional groups, Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate can be conjugated with other molecules to enhance solubility and bioavailability. Recent research has explored its use in nanoparticle formulations, aiming to improve the delivery of therapeutic agents to specific tissues or cells. These developments highlight its versatility and potential impact on modern drug delivery technologies.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as collaborations between chemists and biologists to explore its mechanisms of action in greater detail.

In conclusion, Ethyl 2-(2-bromopropanoyl)-6-(carboxy(hydroxy)methyl)benzoate represents a compound of significant interest in the field of medicinal chemistry. Its unique structural features and preliminary biological activities make it a promising candidate for further investigation. Continued research efforts will be essential to unlock its full potential and pave the way for its application in drug development and other biomedical fields.